Fats and Glyceridic oils, Limnanthes alba seed

• CAS No.: 169107-13-5
• Molecular Formula: C11H19NO4
• Synonyms: Fats and Glyceridic oils, Limnanthes alba seed

Description

This oil is known for its high oxidative stability and unique fatty acid composition, making it valuable in various applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of meadowfoam seed oil involves the extraction of oil from the seeds of Limnanthes alba. The seeds are typically cold-pressed to preserve the oil’s natural properties and beneficial compounds . The oil can also be refined to remove impurities and enhance its stability and usability .

Industrial Production Methods: Industrial production of meadowfoam seed oil follows similar extraction methods but on a larger scale. The seeds are mechanically pressed, and the oil is collected and refined. The refining process may include steps such as degumming, neutralization, bleaching, and deodorization to produce a high-quality, odor-free product .

Chemical Reactions Analysis

Types of Reactions: Meadowfoam seed oil undergoes various chemical reactions, including:

Oxidation: The oil is highly resistant to oxidation due to its unique fatty acid composition.

Transesterification: This reaction is commonly used to produce biodiesel from meadowfoam seed oil.

Common Reagents and Conditions:

Oxidation: Typically involves exposure to oxygen or oxidizing agents.

Transesterification: Requires methanol and a sodium methoxide catalyst under controlled temperature and pressure conditions.

Major Products Formed:

Oxidation: Minimal due to high oxidative stability.

Transesterification: Produces meadowfoam seed oil methyl esters, which are used as biodiesel.

Scientific Research Applications

Meadowfoam seed oil has a wide range of scientific research applications:

Chemistry: Used as a precursor for the synthesis of industrial compounds such as δ-lactones.

Biology: Studied for its unique fatty acid composition and potential health benefits.

Medicine: Investigated for its skin conditioning properties and potential use in dermatological formulations.

Industry: Utilized in the production of biodiesel due to its high cetane number and oxidative stability.

Mechanism of Action

The mechanism of action of meadowfoam seed oil is primarily attributed to its fatty acid composition. The oil’s high content of eicosenoic acid and docosadienic acid contributes to its stability and effectiveness in various applications . These fatty acids interact with molecular targets such as skin cells, providing moisturizing and protective effects . In biodiesel production, the fatty acids undergo transesterification to form methyl esters, which serve as an efficient and stable fuel source .

Comparison with Similar Compounds

Jojoba Oil: Similar in stability and used in cosmetic formulations.

Olive Oil: Also used for its moisturizing properties but has a different fatty acid composition.

Soybean Oil: Commonly used in biodiesel production but has lower oxidative stability compared to meadowfoam seed oil.

Uniqueness: Meadowfoam seed oil stands out due to its high oxidative stability and unique fatty acid composition, particularly the presence of eicosenoic and docosadienic acids . These properties make it highly valuable in applications requiring long-lasting effectiveness and resistance to degradation .

Biological Activity

Limnanthes alba, commonly known as meadowfoam, is an oilseed crop valued for its unique fatty acid profile and potential biological activities. The seeds of this plant are rich in fats and glyceridic oils, particularly long-chain fatty acids, and contain glucosinolates that contribute to various biological activities, including herbicidal and antimicrobial properties.

Chemical Composition

The seed oil of Limnanthes alba is characterized by its high content of unusual fatty acids, primarily Δ5-eicosenoic acid (20:1Δ5) and other long-chain fatty acids. These components are not only beneficial for industrial applications but also play a significant role in the biological activity of the plant.

Table 1: Fatty Acid Composition of Limnanthes alba Seed Oil

Fatty Acid	Percentage (%)
Δ5-Eicosenoic Acid (20:1Δ5)	20-30%
Other Long-Chain Fatty Acids	Varies

Herbicidal Properties

Research has demonstrated that the glucosinolate glucolimnanthin found in meadowfoam seeds can be converted into biologically active compounds through fermentation processes. For instance, when enzyme-active seeds are incubated with enzyme-inactive seed meal, there is a complete degradation of glucolimnanthin, leading to the formation of 3-methoxybenzyl isothiocyanate (3-MBI), which exhibits significant herbicidal activity.

• Case Study : A study showed that the fermentation of seed meal in the presence of FeSO4 resulted in increased production of herbicidal compounds. The correlation between the concentration of these compounds and their herbicidal potency was statistically significant (r² = 0.96) .

Antimicrobial Activity

The degradation products of glucolimnanthin not only exhibit herbicidal properties but also possess antimicrobial effects against various pathogens. The remaining seed meal after oil extraction contains up to 4% glucolimnanthin, which can suppress soil-borne pathogens effectively.

• Case Study : In experiments assessing the toxicity of glucolimnanthin degradation products against Meloidogyne hapla and Pythium irregulare, results indicated that these compounds significantly reduced pathogen viability, suggesting their potential use in sustainable agricultural practices .

The biological activity attributed to Limnanthes alba is largely due to its unique chemical constituents:

• Glucosinolates : These compounds degrade into isothiocyanates and nitriles, known for their herbicidal properties.
• Fatty Acids : The unusual fatty acids present in the oil contribute to its physical and chemical stability, making it suitable for various applications while also exhibiting potential health benefits.